Cas no 82055-94-5 (N3-PEG(400)-N3)

• Product Name: N3-PEG(400)-N3
• CAS No: 82055-94-5
• MF: C₆H₁₂N₆O₂
• MW: 200.198479652405
• CID: 987392
• Update Time: 2025-10-30

N3-PEG(400)-N3 Chemical and Physical Properties

Names and Identifiers

• O,O??-Bis(2-azidoethyl)polyethylene glycol, PEG-diazide
• Poly(ethylene glycol) bisazide
• Polyoxyethylene bis(azide)
• Clickable PEG
• PEG azide
• O,O′-Bis(2-azidoethyl)polyethylene glycol
• PEG diazide
• Azido-PEG2-Azide
• 1,2-Bis(2-azidoethoxy)ethane
• Azide-PEG3-Azide
• 1-azido-2-[2-(2-azidoethoxy)ethoxy]ethane
• 1,8-DIAZIDO-3,6-DIOXAOCTANE
• N3-PEG2-N3
• 1,8-diazido-3,6-dioxa-octane
• AB25380
• 1-AZIDO-2-[2-(2-AZIDO-ETHOXY)-ETHOXY]-ETHANE
• N3-PEG(400)-N3

• Inchi： 1S/C6H12N6O2/c7-11-9-1-3-13-5-6-14-4-2-10-12-8/h1-6H2
• InChI Key： OHZGAFKSAANFAS-UHFFFAOYSA-N
• SMILES： O(CCN=[N+]=[N-])CCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 200.10217365 g/mol
• Monoisotopic Mass: 200.10217365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.20
• XLogP3: 1.7
• Topological Polar Surface Area: 47.2

Experimental Properties

• Melting Point: 63-70 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

N3-PEG(400)-N3 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides
• Other Chemical Reagents

Additional information on N3-PEG(400)-N3

N3-PEG(400)-N3 (CAS No. 82055-94-5): A Versatile Azide-Terminated PEG for Biomedical and Material Science Applications

N3-PEG(400)-N3 (CAS No. 82055-94-5), also known as Azide-PEG(400)-Azide or Bis-Azido Polyethylene Glycol, is a bifunctional PEG derivative widely utilized in bioconjugation, drug delivery, and polymer chemistry. With a molecular weight of 400 Da, this water-soluble linker features terminal azide groups (-N₃) at both ends, enabling efficient click chemistry reactions such as CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) with alkyne-modified molecules. Its PEG spacer enhances biocompatibility and reduces immunogenicity, making it ideal for nanoparticle surface modification and hydrogel crosslinking.

Recent trends highlight the growing demand for N3-PEG(400)-N3 in mRNA vaccine formulation and CAR-T cell therapy, where its bioorthogonal reactivity facilitates precise payload attachment. Researchers frequently search for "how to purify azide-PEG" or "N3-PEG storage conditions," emphasizing the need for stability data. This compound remains stable at -20°C under inert gas but degrades upon prolonged exposure to moisture due to hydrolysis-sensitive azides.

In material science, 82055-94-5 serves as a critical building block for self-assembling monolayers (SAMs) and 3D printable bioinks. A 2023 study demonstrated its role in creating enzyme-responsive drug carriers via PEG-azide crosslinking. Users often inquire about "N3-PEG(400)-N3 solubility in DMSO" (≥50 mg/mL) or "alternative to DSPE-PEG-azide," reflecting its versatility across lipid-based and aqueous systems.

Quality control of CAS 82055-94-5 requires rigorous HPLC and NMR validation to confirm the absence of PEG diols (common byproducts). Industry reports indicate a 15% annual growth in PEG-azide reagents, driven by advancements in ADC development (Antibody-Drug Conjugates) and targeted cancer therapies. For optimal performance, protocols recommend using fresh N3-PEG(400)-N3 within 6 months and avoiding copper catalysts above 1 mM to prevent PEG chain degradation.

Environmental considerations position Azide-PEG(400)-Azide as a greener alternative to traditional crosslinkers, with biodegradability studies showing >80% breakdown via PEG-oxidizing microbes within 90 days. FAQs like "N3-PEG(400)-N3 vs. MAL-PEG-NHS" underscore its advantage in metal-free bioconjugation strategies. Future applications may expand into wearable biosensors and AI-driven drug formulation, leveraging its modular design for next-gen biomedical innovations.